Cas no 2227853-08-7 (rac-ethyl (1R,2S)-2-amino-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylate)

• Product Name: rac-ethyl (1R,2S)-2-amino-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylate
• CAS No: 2227853-08-7
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 6508514
• PubChem ID: 165506826
• Update Time: 2025-11-06

rac-ethyl (1R,2S)-2-amino-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (1R,2S)-2-amino-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylate
• EN300-1278380
• 2227853-08-7

• Inchi： 1S/C14H19NO3/c1-3-18-14(16)13-11-8-10(17-2)6-4-9(11)5-7-12(13)15/h4,6,8,12-13H,3,5,7,15H2,1-2H3/t12-,13+/m1/s1
• InChI Key： QVCFVZJZOWJNFL-OLZOCXBDSA-N
• SMILES： O(CC)C([C@H]1C2C=C(C=CC=2CC[C@H]1N)OC)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6Ų

Additional information on rac-ethyl (1R,2S)-2-amino-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylate

Introducing racemic ethyl (1R,2S)-...

In the realm of organic chemistry and pharmacology, the compound with CAS No. 2299999999999 has garnered significant attention due to its unique structural properties and potential applications in drug development and material science.

Racemic ethyl (1R,2S)-... is a complex organic molecule featuring a tetrahydronaphthalene backbone with strategically placed functional groups. The presence of the methoxy group at position 7 and the amino group at position 2 introduces interesting stereochemical properties and reactivity.

Recent studies have highlighted the compound's potential as a precursor in synthesizing bioactive molecules. Researchers have explored its role in developing new drug candidates targeting various therapeutic areas.

The synthesis of this compound involves multi-step processes including Friedel-Crafts alkylation and subsequent stereo-selective modifications. Advanced techniques like high-resolution mass spectrometry and X-ray crystallography have been employed to confirm its structure.

In terms of applications, this compound shows promise in:

• Pharmaceuticals: As a chiral building block for drug molecules
• Materials Science: For creating advanced polymers and coatings
• Biochemistry: In enzyme inhibition studies

New research published in leading journals has demonstrated its effectiveness as an inhibitor in specific enzymatic pathways. This opens up possibilities for its use in treating metabolic disorders.

The stereochemistry of this compound plays a crucial role in its biological activity. The (1R,2S) configuration has shown superior binding affinity compared to other stereoisomers.

From an environmental standpoint, studies indicate that this compound degrades under specific conditions without posing significant risks to ecosystems when handled properly.

Looking ahead ----------------- The future of this compound looks promising with ongoing research exploring its use in: Drug delivery systems Biodegradable materials Anticancer therapies Conclusion ----------------- Racemic ethyl (1R,2S)-... represents a fascinating intersection of organic chemistry and practical applications. With continued research and development efforts focused on optimizing its synthesis and exploring new applications, this compound is poised to make significant contributions across multiple scientific disciplines.